Cas no 2248335-32-0 (Tert-butyl 4a-formyl-3,4,5,6,7,7a-hexahydro-2H-cyclopenta[b]pyridine-1-carboxylate)

• Product Name: Tert-butyl 4a-formyl-3,4,5,6,7,7a-hexahydro-2H-cyclopenta[b]pyridine-1-carboxylate
• CAS No: 2248335-32-0
• MF: C₁₄H₂₃NO₃
• MW: 253.337324380875
• CID: 5462780
• Update Time: 2025-06-10

Tert-butyl 4a-formyl-3,4,5,6,7,7a-hexahydro-2H-cyclopenta[b]pyridine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• Tert-butyl 4a-formyl-3,4,5,6,7,7a-hexahydro-2H-cyclopenta[b]pyridine-1-carboxylate
• Z3376166032
• tert-butyl 4a-formyl-octahydro-1H-cyclopenta[b]pyridine-1-carboxylate

• Inchi： 1S/C14H23NO3/c1-13(2,3)18-12(17)15-9-5-8-14(10-16)7-4-6-11(14)15/h10-11H,4-9H2,1-3H3
• InChI Key： DIMDOBRGSSYNEH-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCCC2(C=O)CCCC12)=O

Computed Properties

• Exact Mass: 253.16779360 g/mol
• Monoisotopic Mass: 253.16779360 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 347
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 253.34
• XLogP3: 1.8
• Topological Polar Surface Area: 46.6

Additional information on Tert-butyl 4a-formyl-3,4,5,6,7,7a-hexahydro-2H-cyclopenta[b]pyridine-1-carboxylate

Tert-butyl 4a-formyl-3,4,5,6,7,7a-hexahydro-2H-cyclopenta[b]pyridine-1-carboxylate (CAS No. 2248335-32-0)

Tert-butyl 4a-formyl-3,4,5,6,7,7a-hexahydro-2H-cyclopenta[b]pyridine-1-carboxylate (CAS No. 2248335-32-0) is a complex organic compound that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and pharmaceutical research. This compound belongs to the class of cyclopenta[b]pyridines and features a unique structural motif with a tert-butyl protecting group and a formyl functional group. These characteristics make it an intriguing candidate for various chemical transformations and biological studies.

The tert-butyl protecting group in this compound serves to enhance its stability and protect the carboxylic acid moiety during synthetic manipulations. This is particularly important in multi-step syntheses where the integrity of the molecule needs to be maintained throughout the process. The formyl group, on the other hand, introduces reactivity and can be readily converted into other functional groups through various chemical reactions, such as reductions or condensations.

Recent research has focused on the cyclopenta[b]pyridine scaffold due to its potential biological activities. Studies have shown that compounds derived from this core structure exhibit a range of pharmacological properties, including anti-inflammatory, anti-cancer, and neuroprotective effects. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that certain cyclopenta[b]pyridine derivatives demonstrated potent anti-inflammatory activity by inhibiting key enzymes involved in the inflammatory response.

In the context of drug discovery, Tert-butyl 4a-formyl-3,4,5,6,7,7a-hexahydro-2H-cyclopenta[b]pyridine-1-carboxylate has been explored as a lead compound for developing novel therapeutic agents. Its structural flexibility allows for the introduction of various substituents to fine-tune its biological activity and pharmacokinetic properties. For example, researchers at the University of California have synthesized a series of analogs by modifying the formyl group and evaluating their efficacy against cancer cell lines. Preliminary results indicate that some of these analogs exhibit selective cytotoxicity towards specific cancer types.

The synthesis of Tert-butyl 4a-formyl-3,4,5,6,7,7a-hexahydro-2H-cyclopenta[b]pyridine-1-carboxylate typically involves multi-step procedures that require precise control over reaction conditions. One common approach is to start with a suitable cyclopentadiene derivative and undergo a series of transformations to introduce the pyridine ring and functional groups. The tert-butyl protecting group is often introduced at an early stage to prevent unwanted side reactions during subsequent steps.

From a practical standpoint, Tert-butyl 4a-formyl-3,4,5,6,7,7a-hexahydro-2H-cyclopenta[b]pyridine-1-carboxylate is valuable not only for its potential therapeutic applications but also as an intermediate in the synthesis of more complex molecules. Its ability to undergo selective functionalization makes it a versatile building block in organic synthesis. Additionally, its stability under various reaction conditions ensures that it can be used reliably in large-scale production processes.

In conclusion, Tert-butyl 4a-formyl-3,4,5,6,7,7a-hexahydro-2H-cyclopenta[b]pyridine-1-carboxylate (CAS No. 2248335-32-0) represents an important compound in the field of medicinal chemistry and pharmaceutical research. Its unique structural features and potential biological activities make it a promising candidate for further investigation and development into novel therapeutic agents. As research continues to advance our understanding of this compound's properties and applications, it is likely to play an increasingly significant role in the discovery of new drugs and treatments.